1-Methoxy-N,2-dimethylpropan-2-amine

Specification

• CAS No.: 1177316-77-6
• Molecular Formula: C6H15NO
• Molecular Weight: 117.19 g/mol
• IUPAC Name: 1-methoxy-N,2-dimethylpropan-2-amine
• Standard InChI: InChI=1S/C6H15NO/c1-6(2,7-3)5-8-4/h7H,5H2,1-4H3
• Standard InChI Key: PEZCONMNKQLFHS-UHFFFAOYSA-N
• SMILES: CC(C)(COC)NC
• Canonical SMILES: CC(C)(COC)NC

Introduction

Fundamental Properties and Structural Characteristics

Chemical Identity and Classification

1-Methoxy-N,2-dimethylpropan-2-amine is classified as a tertiary amine with an additional methoxy functional group. The compound has a specifically assigned CAS Registry Number of 1177316-77-6, which provides a unique identifier for this chemical substance in database systems. It belongs to the broader family of alkoxyamines, which feature both amine and ether functional groups within the same molecular structure.

Molecular Structure and Composition

The molecular formula of 1-Methoxy-N,2-dimethylpropan-2-amine is C₆H₁₅NO, indicating a carbon skeleton with fifteen hydrogen atoms, one nitrogen atom, and one oxygen atom. The structure consists of a tertiary amine center with two methyl groups attached to the nitrogen, a dimethylated central carbon (creating the propan-2-amine backbone), and a methoxy group (CH₃O-) at the terminal position. This arrangement creates a molecule with interesting electronic properties due to the interplay between the electron-donating amine group and the electronegative oxygen.

The compound has been cataloged in chemical databases with specific identification markers to facilitate research and reference. These include:

Table 1: Identification Parameters for 1-Methoxy-N,2-dimethylpropan-2-amine

Parameter	Value
CAS Number	1177316-77-6
Catalog Number	A699288
Molecular Formula	C₆H₁₅NO
Molecular Weight	117.19 g/mol
MDL Number	MFCD11053914

The molecular weight of 117.19 g/mol places this compound in the low-molecular-weight category of organic compounds, which typically exhibit volatile properties and potential for various synthetic applications.

Physical and Chemical Properties

Physicochemical Characteristics

Based on available data, 1-Methoxy-N,2-dimethylpropan-2-amine exhibits properties typical of tertiary amines with additional ether functionality. While comprehensive experimental data on physical properties appears limited in the scientific literature, the compound's structure allows for reasonable predictions of its behavior.

The typical purity level available for research purposes is approximately 95%, indicating the challenges in synthesizing this compound in completely pure form. This purity level is generally sufficient for most laboratory applications but may require further purification for specialized uses.

Solubility and Interaction Properties

Due to its mixed functionality, 1-Methoxy-N,2-dimethylpropan-2-amine likely demonstrates moderate solubility in both polar and non-polar solvents. The tertiary amine group contributes to basic properties and hydrogen bond acceptor capabilities, while the methoxy group provides additional sites for hydrogen bonding and dipole-dipole interactions. This dual character typically results in good solubility in alcohols, ethers, and chlorinated solvents, with moderate solubility in water.

Comparative Analysis with Related Compounds

To better understand the properties of 1-Methoxy-N,2-dimethylpropan-2-amine, it is valuable to compare it with structurally related compounds. For instance, 1-Methoxy-2,2-dimethylpropane (CAS: 1118-00-9) has a similar carbon skeleton but lacks the nitrogen atom, resulting in significantly different chemical behavior.

Table 2: Comparison of 1-Methoxy-N,2-dimethylpropan-2-amine with Related Compounds

Property	1-Methoxy-N,2-dimethylpropan-2-amine	1-Methoxy-2,2-dimethylpropane	N-ethyl-N,2-dimethylpropan-2-amine
CAS Number	1177316-77-6	1118-00-9	52841-28-8
Molecular Formula	C₆H₁₅NO	C₆H₁₄O	C₇H₁₇N
Molecular Weight	117.19 g/mol	102.175 g/mol	115.217 g/mol
Density	Not reported	0.762 g/cm³	Not reported
Boiling Point	Not reported	76.5°C at 760mmHg	Not reported
Functional Groups	Tertiary amine, ether	Ether	Tertiary amine

The presence of nitrogen in 1-Methoxy-N,2-dimethylpropan-2-amine likely results in a higher boiling point compared to 1-Methoxy-2,2-dimethylpropane due to the additional potential for intermolecular interactions. Similarly, when compared to N-ethyl-N,2-dimethylpropan-2-amine, the replacement of an ethyl group with a methoxy-methyl group changes the polarity and hydrogen bonding capabilities of the molecule.

Synthesis and Production Methods

Purification Considerations

The standard commercial purity of 95% suggests that purification of 1-Methoxy-N,2-dimethylpropan-2-amine presents certain challenges. Typical purification methods for similar compounds include:

• Column chromatography on silica gel

• Fractional distillation under reduced pressure

• Recrystallization from appropriate solvent systems

The selection of purification method would depend on the specific impurities present and the required purity for the intended application.

Comparative Chemical Behavior

Reactivity Patterns

The tertiary amine functionality in 1-Methoxy-N,2-dimethylpropan-2-amine suggests certain reactivity patterns:

• Limited nucleophilicity compared to primary or secondary amines, but still capable of acting as a nucleophile in certain reactions

• Ability to act as a Brønsted base, accepting protons from acidic species

• Potential for quaternization reactions at the nitrogen center

• Possible coordination to metal centers through the nitrogen lone pair

The methoxy group provides an additional reactive site, potentially participating in cleavage reactions under appropriate conditions.

Chromatographic Behavior

By analogy to related compounds, 1-Methoxy-N,2-dimethylpropan-2-amine would likely exhibit characteristic retention behavior in gas chromatography and other analytical techniques. For comparison, the related compound 2-[Dimethyl(amino)]-2-(methyloxymethyl)propane-1,3-diol, dimethyl ether, has a reported retention index (RI) of 1199 on a VF-5MS capillary column under specific temperature ramp conditions. This suggests that 1-Methoxy-N,2-dimethylpropan-2-amine would likely have a distinct chromatographic profile that could be used for its identification and quantification in mixtures.

Research Limitations and Future Directions

Current Knowledge Gaps

The available literature on 1-Methoxy-N,2-dimethylpropan-2-amine reveals several important knowledge gaps that warrant further investigation:

• Comprehensive physical property data (boiling point, melting point, density, refractive index)

• Detailed spectroscopic characterization (NMR, IR, MS fragmentation patterns)

• Systematic evaluation of chemical reactivity under various conditions

• Exploration of potential applications based on its unique structural features

Recommended Research Directions

To address these knowledge gaps, several research directions are recommended:

• Systematic synthesis and purification of 1-Methoxy-N,2-dimethylpropan-2-amine with full characterization

• Determination of key thermodynamic and physical properties

• Investigation of potential catalytic applications in organic synthesis

• Evaluation of coordination chemistry with various metal centers

• Assessment of potential environmental applications similar to those of related amines